Cas no 2137782-58-0 ({3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine)

• Product Name: {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine
• CAS No: 2137782-58-0
• MF: C₉H₂₀F₂N₂
• MW: 194.265309333801
• CID: 6615113
• PubChem ID: 165743099
• Update Time: 2025-06-12

{3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• {3-[ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine
• EN300-789712
• 2137782-58-0
• {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine

• Inchi： 1S/C9H20F2N2/c1-4-6-12-7-9(10,11)8-13(3)5-2/h12H,4-8H2,1-3H3
• InChI Key： YKJGSCDWMKYWRJ-UHFFFAOYSA-N
• SMILES： FC(CNCCC)(CN(C)CC)F

Computed Properties

• Exact Mass: 194.15945497g/mol
• Monoisotopic Mass: 194.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine

Comprehensive Analysis of {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine (CAS No. 2137782-58-0)

The compound {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine, identified by its CAS No. 2137782-58-0, is a highly specialized amine derivative with unique structural and functional properties. This molecule features a combination of ethyl(methyl)amino and difluoropropyl groups, which contribute to its distinct chemical behavior. Researchers and industries are increasingly interested in such fluorinated amines due to their potential applications in pharmaceutical intermediates, agrochemicals, and advanced material synthesis.

One of the key reasons for the growing attention toward {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine is its role in drug discovery. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry. Recent studies highlight the importance of fluorine-containing compounds in developing targeted therapies, particularly in oncology and neurology. This aligns with the current trend of precision medicine, where researchers seek molecules with optimized pharmacokinetic profiles.

In addition to its pharmaceutical potential, CAS No. 2137782-58-0 is also explored for its utility in material science. The difluoropropyl moiety can impart unique properties such as thermal stability and chemical resistance to polymers and coatings. This makes it a promising ingredient for high-performance materials used in electronics, aerospace, and automotive industries. The demand for such specialty chemicals is rising, driven by advancements in green chemistry and sustainable manufacturing.

Another area of interest is the synthetic methodology for producing {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine. Chemists are investigating catalytic processes and flow chemistry techniques to optimize its synthesis, reducing waste and improving yield. This reflects the broader shift toward eco-friendly synthesis in the chemical industry, a topic frequently searched by professionals seeking innovative chemical processes.

Safety and handling of CAS No. 2137782-58-0 are also critical considerations. While not classified as hazardous, proper laboratory practices and personal protective equipment (PPE) are recommended when working with this compound. This aligns with the increasing focus on occupational health and chemical safety in research and industrial settings.

In summary, {3-[Ethyl(methyl)amino]-2,2-difluoropropyl}(propyl)amine (CAS No. 2137782-58-0) represents a versatile and innovative compound with significant potential across multiple industries. Its applications in pharmaceuticals, materials science, and green chemistry make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in future technological advancements.